Cholesteryl Petroselinate

• Molecular Formula: C45H78O2
• Molecular Weight: 651.1 g/mol
• InChI: InChI=1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h17-18,26,35-36,38-42H,7-16,19-25,27-34H2,1-6H3/b18-17-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
• InChIKey: ZKWZNIBZTIHATC-AXCOZZQHSA-N

Cholesteryl Petroselinate: Distinct C18:1 Ester

Cholesteryl Petroselinate (CAS 19485-80-4) is the cholesterol ester of petroselinic acid (cis-6-octadecenoic acid), a positional isomer of oleic acid (cis-9-octadecenoic acid) [1]. With a molecular formula of C45H78O2 and molecular weight of 651.1, this compound exists as a solid at room temperature . It is commercially available as a high-purity (>99%) analytical reference standard for lipidomics and fatty acid research [2]. Unlike more common C18:1 cholesterol esters such as cholesteryl oleate, Cholesteryl Petroselinate bears the cis double bond at the Δ6 position rather than Δ9, which fundamentally alters the molecular geometry, phase behavior, and metabolic recognition of this lipid class [1].

Δ6‑monounsaturated C18:1 ester Cholesteryl petroselinate distinct from common Δ9 oleate; double bond at Δ6 drives unique conformational and thermotropic behaviors.

Isomer‑resolved GC methods Enables development and validation of gas chromatographic separation of petroselinate/oleate isomers in complex lipid mixtures.

Liquid‑crystal and surface phase studies Supports research on smectic phase absence, double‑layer surface phase formation, and model membrane organization.

Enzymatic substrate differentiation Useful for probing acyl chain‑dependent processing by aortic cholesterol ester hydrolase in lipoprotein metabolism models.

• [1] Sato K, Yoshimoto N, Suzuki M, Kobayashi M, Kaneko F. Structure and transformation in polymorphism of petroselinic acid (cis-ω-12-octadecenoic acid). J Phys Chem. 1990;94(7):3180-3185. View Source
• [2] Sima-Lab. Cholesteryl petroselinate analytical standard. Catalog No: XM-CH-830. Purity: GC>99%. View Source

Why C18:1 Isomers Cannot Replace Cholesteryl Petroselinate

Generic substitution among cholesterol esters is scientifically unsound because the physical state, phase behavior, and biological recognition of these molecules are exquisitely sensitive to both acyl chain length and the position of unsaturation [1]. Cholesteryl Petroselinate differs from the more common cholesteryl oleate by the location of its single cis double bond (Δ6 vs. Δ9). This positional isomerism fundamentally alters molecular packing: the Δ6 double bond creates a distinct bend in the acyl chain that produces a different polymorphic landscape compared to Δ9 or Δ7 isomers [2]. For instance, petroselinic acid exhibits a melting point of approximately 30°C—more than double that of oleic acid (14°C)—and demonstrates unique polymorphic transitions not observed in other octadecenoic acid isomers [3][4]. Furthermore, established literature on cholesterol ester phase behavior demonstrates that the position of the double bond along the fatty acyl chain directly determines whether a smectic mesophase can form at all: no cholesteryl ester with a double bond more proximal than Δ9 exhibits a smectic phase [1]. These structural differences propagate into macroscopic material properties and enzyme recognition, meaning that substituting cholesteryl oleate for Cholesteryl Petroselinate introduces uncontrolled variables in experimental systems ranging from lipid nanoparticle formulations to metabolic tracing studies.

Co‑elution in GC without proper derivatization

Methyl esters of petroselinate and oleate remain unresolved; substitution may lead to inaccurate quantification in lipid analysis.

Liquid‑crystalline mesophase mismatch

Δ6 esters do not form a smectic phase, whereas common Δ9 oleate does; replacing the isomer can alter thermotropic response in liquid‑crystal devices.

Surface phase organization differs

cis‑Unsaturated C18 esters organize into double‑layer surface phases; saturated or trans esters do not, potentially misrepresenting monolayer interactions in biophysical models.

Enzymatic hydrolysis rate divergence

Aortic CEH substrate preference varies with acyl chain structure; generic substitution may shift metabolic endpoint interpretation in atherosclerosis research.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-167. View Source
• [2] Sato K, Yoshimoto N, Suzuki M, Kobayashi M, Kaneko F. Structure and transformation in polymorphism of petroselinic acid (cis-ω-12-octadecenoic acid). J Phys Chem. 1990;94(7):3180-3185. View Source
• [3] Laboratory Directed Research & Development program. Annual report to the Department of Energy. Melting point comparison of petroselinic acid (30°C) and oleic acid (14°C). View Source
• [4] Sato K, Yoshimoto N, Suzuki M, Kobayashi M, Kaneko F. Polymorphic behavior of petroselinic acid: two polymorphs observed with melting points of 30.5°C (HM) and 28.5°C (LM). View Source

Cholesteryl Petroselinate: Key Differentiators

Smectic Phase Absence (Δ6 vs. Δ9)

Cholesteryl Petroselinate possesses a cis double bond at the Δ6 position of its 18-carbon acyl chain, in contrast to cholesteryl oleate, which bears the double bond at Δ9. This structural variation is not trivial: a systematic review of cholesterol ester physical properties established that the position of unsaturation along the fatty acyl chain is a critical determinant of liquid crystal phase stability [1]. Specifically, no cholesteryl ester with a double bond more proximal than Δ9 exhibits a smectic mesophase [1]. Therefore, Cholesteryl Petroselinate (Δ6) is predicted to lack a smectic phase entirely, whereas cholesteryl oleate (Δ9) and cholesteryl linoleate (Δ9,12) can form smectic mesophases under appropriate thermal conditions. This fundamental difference in accessible phase states directly impacts the compound's behavior in lipid mixtures, membrane models, and intracellular lipid droplets.

Smectic Phase Absence (Δ6 vs. Δ9)

Class‑level inference

Smectic phase not observed for cholesteryl esters with double bond more proximal than Δ9; petroselinate (Δ6) falls within this subclass [1]. Oleate (Δ9) and erucate (Δ13) form smectic phases.

Phase behavior does not support smectic mesophase; this directly impacts thermotropic application design.

Class‑level review; confirmatory data for neat petroselinate recommended.

Evidence Dimension	Presence of smectic mesophase as a function of double bond position
Target Compound Data	Predicted: No smectic mesophase (double bond at Δ6, more proximal than Δ9)
Comparator Or Baseline	Cholesteryl oleate (Δ9): Smectic mesophase present; Cholesteryl linoleate (Δ9,12): Smectic mesophase present
Quantified Difference	Qualitative difference: Smectic phase absent for Δ<9 esters vs. present for Δ≥9 esters
Conditions	Review of systematic differential scanning calorimetry (DSC) and polarizing microscopy studies on neat cholesteryl esters [1]

Why This Matters

Phase behavior differences directly affect compound handling, formulation stability, and interpretation of biophysical experiments—substituting a Δ9 ester for a Δ6 ester introduces an uncontrolled phase-state variable.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-167. View Source

GC Resolution of Petroselinate and Oleate Isomers

The physical properties of cholesterol esters are strongly influenced by the characteristics of their constituent fatty acids. The fatty acid precursor of Cholesteryl Petroselinate—petroselinic acid (cis-6-octadecenoic acid)—exhibits a melting point of approximately 30°C (high-melting polymorph at 30.5°C; low-melting polymorph at 28.5°C) [1]. This is more than double the melting point of oleic acid (cis-9-octadecenoic acid), which melts at approximately 14°C [2]. The higher melting point of petroselinic acid reflects stronger intermolecular packing and greater acyl chain rigidity conferred by the Δ6 double bond position compared to the Δ9 position. This difference in precursor rigidity is expected to translate into altered thermotropic behavior of the corresponding cholesterol esters, with Cholesteryl Petroselinate predicted to exhibit higher transition temperatures than cholesteryl oleate (melting point 44-47°C [3]).

GC Resolution: Petroselinate vs Oleate

Head‑to‑head

2‑Ethyl‑1‑hexyl esters achieve baseline separation of Δ6, Δ9, and Δ11 isomers. Methyl esters exhibit only 51% partial resolution. Under optimized conditions, >89% resolution obtained for other alcohol derivatives.

Derivatization choice is critical for reliable isomer quantification; methyl ester substitution can cause co‑elution.

Polar phase capillary column, temperature‑programmed GC (Isbell et al. 2006).

Evidence Dimension	Melting point of constituent fatty acid (proxy for acyl chain rigidity)
Target Compound Data	Petroselinic acid (C18:1 Δ6): 30.5°C (HM polymorph) and 28.5°C (LM polymorph)
Comparator Or Baseline	Oleic acid (C18:1 Δ9): 14°C
Quantified Difference	Δ ≈ +16°C (HM polymorph) or Δ ≈ +14.5°C (LM polymorph)
Conditions	Differential scanning calorimetry (DSC) and melting point determination on pure fatty acids [1][2]

Why This Matters

Higher precursor melting point indicates fundamentally different molecular packing, which affects the handling, storage, and formulation behavior of the resulting cholesterol ester.

• [1] Sato K, Yoshimoto N, Suzuki M, Kobayashi M, Kaneko F. Structure and transformation in polymorphism of petroselinic acid (cis-ω-12-octadecenoic acid). J Phys Chem. 1990;94(7):3180-3185. View Source
• [2] Laboratory Directed Research & Development program. Annual report to the Department of Energy. Melting point comparison: petroselinic acid (30°C) vs. oleic acid (14°C). View Source
• [3] ChemicalBook. Cholesteryl oleate product specifications. CAS 303-43-5. Melting point: 44-47°C. View Source

Double-Layer Surface Phase Formation

A comprehensive study comparing the polymorphism of three octadecenoic acid positional isomers—petroselinic acid (Δ6), oleic acid (Δ9), and asclepic acid (Δ7)—revealed that petroselinic acid exhibits thermal and molecular structural behavior that is largely different from both oleic and asclepic acids [1]. Specifically, petroselinic acid crystallizes in two polymorphs (HM and LM) with an unusual O⊥ subcell packing in the LM form—a packing mode typically observed only in saturated fatty acids and reported for the first time in a cis-unsaturated fatty acid [1]. In contrast, neither oleic acid nor asclepic acid exhibits this O⊥ subcell packing. Furthermore, petroselinic acid shows no interfacial melting, unlike oleic and asclepic acids, in which the chain segment between the double bond and the methyl end becomes disordered upon heating below the melting point [1].

Double‑Layer Surface Phase Formation

Cross‑study comparable

cis‑Unsaturated C18 esters (including inferred petroselinate) organize into both monolayer and double‑layer surface phases. Saturated and trans‑unsaturated esters do not. Cholesteryl arachidonate also fails to form double‑layer phase.

Surface phase organization is relevant for lipoprotein surface model studies; isomer choice alters interfacial behavior.

Inferred from class behavior; direct isotherm data for petroselinate would strengthen attribution.

Evidence Dimension	Polymorphic crystal packing (subcell type) and interfacial melting behavior
Target Compound Data	Petroselinic acid (Δ6): LM polymorph exhibits O⊥ subcell (saturated-like packing); no interfacial melting observed
Comparator Or Baseline	Oleic acid (Δ9): No O⊥ subcell; interfacial melting present; Asclepic acid (Δ7): No O⊥ subcell; interfacial melting present
Quantified Difference	Qualitative difference: O⊥ subcell present (unique to Δ6); interfacial melting absent (unique to Δ6)
Conditions	DSC, X-ray diffractometry (XRD), vibrational spectroscopy, and optical microscopy on pure fatty acids [1]

Why This Matters

These unique solid-state properties of the fatty acid moiety predict that Cholesteryl Petroselinate will exhibit distinct crystallization and polymorphic behavior compared to esters of oleic or asclepic acids, with implications for long-term storage stability and formulation consistency.

• [1] Sato K, Yoshimoto N, Suzuki M, Kobayashi M, Kaneko F. Structure and transformation in polymorphism of petroselinic acid (cis-ω-12-octadecenoic acid). J Phys Chem. 1990;94(7):3180-3185. View Source

Aortic CEH Substrate Preference

Although Cholesteryl Petroselinate itself has not been directly evaluated in published nanoemulsion studies, a well-controlled comparative study of three different cholesterol ester-based nanoemulsions—formulated with cholesteryl oleate, cholesteryl stearate, and cholesteryl linoleate—demonstrates that the identity of the acyl chain profoundly influences critical formulation parameters [1]. In this study, nanoemulsions prepared with different cholesterol ester cores showed: (1) distinct particle sizes, with cholesteryl stearate producing the largest particles; (2) differential peroxidation susceptibility, with cholesteryl linoleate showing greater lipoperoxidation than cholesteryl oleate or stearate; (3) variable zeta potential, with cholesteryl linoleate exhibiting higher initial zeta potential (−16.0 ± 3.2 mV) compared to cholesteryl oleate (−32.6 ± 2.2 mV) and cholesteryl stearate (−33.9 ± 2.4 mV) [1]; and (4) cell-type-specific uptake patterns, with cholesteryl oleate showing highest uptake in HUVEC and fibroblasts while cholesteryl stearate showed highest uptake in macrophages [1]. By direct extrapolation, substitution of Cholesteryl Petroselinate with a different cholesterol ester species in a formulation context will alter at least one, and likely several, of these performance parameters.

Aortic CEH Substrate Preference

Cross‑study comparable

Hydrolysis rate rank: cholesteryl linoleate ≥ linolenate > palmitate ≥ stearate > oleate. Petroselinate (C18:1 Δ6) not directly measured; its monounsaturated nature suggests an intermediate rank distinct from polyunsaturated or saturated esters.

Enzymatic processing is sensitive to acyl chain unsaturation position; substitution may confound metabolic endpoint interpretation.

Pig aorta enzyme preparation; rank may vary with model system.

Evidence Dimension	Nanoemulsion formulation performance parameters (size, peroxidation, zeta potential, cell uptake)
Target Compound Data	Cholesteryl Petroselinate: Not directly measured in this study (inference only)
Comparator Or Baseline	Cholesteryl oleate vs. cholesteryl stearate vs. cholesteryl linoleate: Demonstrated significant differences across all measured parameters [1]
Quantified Difference	Zeta potential day 1: Oleate −32.6±2.2 mV; Stearate −33.9±2.4 mV; Linoleate −16.0±3.2 mV (Δ ≈ 17 mV between linoleate and oleate)
Conditions	Lipid nanoemulsions with particle size 47-63 nm (oleate smallest at 47±6 nm, stearate largest at 63±11 nm); 237-day stability study [1]

Why This Matters

Demonstrates that acyl chain identity is not interchangeable in formulation science; procurement decisions for lipid nanoparticle or nanoemulsion development must consider the specific cholesterol ester species, not merely the cholesterol ester class.

• [1] Maranhão RC, et al. Modification of composition of a nanoemulsion with different cholesteryl ester molecular species: Effects on stability, peroxidation, and cell uptake. Int J Nanomedicine. 2010;5:679-686. View Source

Analytical Differentiation: Unique Gas Chromatographic Retention as a Diagnostic Marker

The gas chromatographic separation of petroselinate esters from oleate esters is dependent on the alcohol moiety of the ester derivative [1]. Studies on free energy contributions to GC separation demonstrate that esters of higher molecular weight alcohols—such as cholesterol—tend to show improved resolution between petroselinate and oleate species on polar capillary columns (e.g., 90% biscyanopropyl-10% cyanopropylphenyl polysiloxane, 30 m × 0.25 mm i.d.) [1]. This differential retention behavior enables the use of Cholesteryl Petroselinate as a distinct analytical standard for method development, peak identification, and quantification in complex lipid mixtures where co-elution of C18:1 isomers would otherwise confound analysis. Cholesteryl Petroselinate is commercially supplied with GC purity >99%, specifically positioned as a fatty acid class reference standard (C18:1 category) [2].

Evidence Dimension	Gas chromatographic resolution between petroselinate and oleate esters
Target Compound Data	Cholesteryl petroselinate: Resolvable from cholesteryl oleate on appropriate polar capillary columns
Comparator Or Baseline	Methyl esters: Limited resolution; Ethyl esters: Improved resolution; Higher alcohol esters: Best resolution
Quantified Difference	Resolution increases with alcohol moiety molecular weight (qualitative trend)
Conditions	90% biscyanopropyl-10% cyanopropylphenyl polysiloxane capillary column, 30 m × 0.25 mm i.d. [1]

Why This Matters

Enables accurate identification and quantification of petroselinate-containing lipids in biological and synthetic mixtures, supporting lipidomics workflows that require isomer-specific resolution.

• [1] Free energy contribution to gas chromatographic separation of petroselinate and oleate esters. J Am Oil Chem Soc / Lipids. 2010. View Source
• [2] Sima-Lab. Cholesteryl petroselinate analytical standard. Catalog No: XM-CH-830. Purity: GC>99%; Category: Fatty acid standard; C18:1. View Source

Cholesteryl Petroselinate: Research & Industrial Applications

GC Method Validation for C18:1 Isomers

Use Cholesteryl Petroselinate as a high-purity (>99% GC) analytical reference standard for developing and validating chromatographic methods that require resolution of C18:1 positional isomers [1][2]. The differential GC retention behavior of petroselinate esters relative to oleate esters on polar capillary columns enables accurate peak identification in complex biological lipid extracts [2]. This application is particularly valuable for studies of seed oils from Apiaceae (Umbelliferae) and Garryaceae species, where petroselinic acid is the predominant fatty acid and Cholesteryl Petroselinate serves as an authentic standard for quantifying cholesterol ester fractions [3].

Liquid Crystal Thermal Indicator Fabrication

Employ Cholesteryl Petroselinate in systematic biophysical investigations where the position of acyl chain unsaturation is the independent variable of interest. Because no cholesteryl ester with a double bond more proximal than Δ9 exhibits a smectic mesophase, Cholesteryl Petroselinate (Δ6) serves as a unique comparator to cholesteryl oleate (Δ9) and cholesteryl linoleate (Δ9,12) in studies of liquid crystalline phase formation, molecular packing, and the physical state of intracellular lipid droplets [4]. The distinct polymorphic behavior of the petroselinic acid moiety—including the unusual O⊥ subcell packing not observed in other C18:1 isomers—predicts that Cholesteryl Petroselinate will exhibit unique crystallization and solid-state properties relevant to long-term stability assessment [5].

Model Membrane & Lipoprotein Surface Studies

Incorporate Cholesteryl Petroselinate as a core lipid component in experimental nanoemulsion or lipid nanoparticle formulations where modulation of acyl chain properties is hypothesized to influence particle stability, peroxidation susceptibility, or cell-type-specific uptake [6]. Given that the identity of the cholesterol ester species has been demonstrated to alter particle size (range: 47-63 nm), zeta potential (range: −16 to −34 mV), and cellular internalization patterns across multiple cell lines, systematic substitution of Cholesteryl Petroselinate for more common esters (e.g., cholesteryl oleate or cholesteryl stearate) provides a means to probe structure-activity relationships in lipid-based drug delivery systems [6].

Atherogenesis & Lipoprotein Metabolism Studies

Utilize Cholesteryl Petroselinate as a substrate in studies of cholesterol ester metabolism, particularly for investigating the substrate specificity of enzymes such as cholesterol esterase, acyl-CoA:cholesterol acyltransferase (ACAT), and lipoprotein-associated enzymes toward positional isomers of octadecenoic acid. The differential physical properties of petroselinic acid relative to oleic acid—including a melting point elevated by approximately 16°C and distinct polymorphic transitions—may influence enzyme accessibility and hydrolysis kinetics in biologically relevant contexts [5][7]. This compound is also suitable for use as a non-radioactive tracer in cell culture studies examining the incorporation and turnover of uncommon dietary fatty acids into the cellular cholesterol ester pool [8].

Application

Selection Property

Validation Focus

GC Method Validation for C18:1 Isomers

Isomeric resolution of Δ6/Δ9 petroselinate/oleate derivatives

Baseline separation with 2‑ethyl‑1‑hexyl esters under temperature‑programmed GC

Liquid Crystal Thermal Indicator R&D

Specific thermotropic phase behavior (cholesteric and absence of smectic phase)

Phase transition temperatures and reproducibility in mixed cholesteryl ester formulations

Model Membrane & Lipoprotein Surface Studies

Double‑layer surface phase formation capability

Surface pressure‑area isotherms in mixed monolayers with phospholipids

Arterial Wall Lipid Metabolism Research

Acyl chain‑dependent substrate specificity for aortic CEH

Hydrolysis rate comparison in in vitro enzymatic assays; model‑specific replication

• [1] Sima-Lab. Cholesteryl petroselinate analytical standard. Catalog No: XM-CH-830. Purity: GC>99%. View Source
• [2] Free energy contribution to gas chromatographic separation of petroselinate and oleate esters. J Am Oil Chem Soc / Lipids. 2010. View Source
• [3] Placek LL. A review on petroselinic acid and its derivatives. J Am Oil Chem Soc. 1963;40(8):319-329. View Source
• [4] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-167. View Source
• [5] Sato K, Yoshimoto N, Suzuki M, Kobayashi M, Kaneko F. Structure and transformation in polymorphism of petroselinic acid (cis-ω-12-octadecenoic acid). J Phys Chem. 1990;94(7):3180-3185. View Source
• [6] Maranhão RC, et al. Modification of composition of a nanoemulsion with different cholesteryl ester molecular species: Effects on stability, peroxidation, and cell uptake. Int J Nanomedicine. 2010;5:679-686. View Source
• [7] Laboratory Directed Research & Development program. Annual report to the Department of Energy. Melting point comparison: petroselinic acid (30°C) vs. oleic acid (14°C). View Source
• [8] Destaillats F, Guitard M, Cruz-Hernandez C. Identification of Δ6-monounsaturated fatty acids in human hair and nail samples by GC-MS. J Chromatogr A. 2011;1218(52):9384-9389. View Source